Cas no 1399663-17-2 (2-(3-Hydroxy-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid)

• Product Name: 2-(3-Hydroxy-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid
• CAS No: 1399663-17-2
• MF: C₁₁H₁₀O₅
• MW: 222.194103717804
• CID: 5189540
• Update Time: 2025-06-14

2-(3-Hydroxy-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Hydroxy-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid

• Inchi： 1S/C11H10O5/c12-7-3-1-2-6(4-7)10-8(11(14)15)5-9(13)16-10/h1-4,8,10,12H,5H2,(H,14,15)
• InChI Key： AAVHJLVLMCBWPX-UHFFFAOYSA-N
• SMILES： O1C(=O)CC(C(O)=O)C1C1=CC=CC(O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids

Additional information on 2-(3-Hydroxy-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid

Comprehensive Overview of 2-(3-Hydroxy-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid (CAS No. 1399663-17-2): Properties, Applications, and Research Insights

The compound 2-(3-Hydroxy-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid (CAS No. 1399663-17-2) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. This heterocyclic carboxylic acid derivative combines a tetrahydrofuran ring with a hydroxyphenyl substituent, making it a versatile intermediate for synthetic applications. Its molecular formula, C₁₁H₁₀O₅, and distinct functional groups contribute to its reactivity and potential utility in drug discovery and material science.

Recent studies highlight the growing interest in furan-based compounds like 2-(3-Hydroxy-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid due to their bioactivity profiles. Researchers are exploring its role as a precursor for anti-inflammatory agents and antioxidant formulations, aligning with the current focus on natural product-inspired therapeutics. The presence of both carboxylic acid and hydroxyl groups enables diverse chemical modifications, facilitating the development of novel derivatives with enhanced pharmacokinetic properties.

From a synthetic chemistry perspective, this compound exemplifies the convergence of green chemistry principles and atom economy. Its tetrahydrofuran core is particularly valuable for constructing complex molecular architectures, addressing the pharmaceutical industry's demand for sustainable synthesis methods. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to characterize its purity and stereochemistry, ensuring reproducibility in research applications.

The physicochemical properties of CAS 1399663-17-2—including its solubility in polar solvents and melting point range—make it suitable for formulation studies. Computational chemistry models predict favorable drug-likeness scores, sparking investigations into its bioavailability optimization. These attributes resonate with trending searches in medicinal chemistry forums regarding "improving small molecule permeability" and "scaffold hopping strategies."

In material science, derivatives of this compound show promise in biodegradable polymer development, responding to the global push for eco-friendly materials. The 5-oxo-tetrahydrofuran moiety serves as a key building block for functional materials with tunable thermal and mechanical properties. This application aligns with frequently queried topics like "renewable feedstock chemicals" and "circular economy in chemistry."

Quality control protocols for 2-(3-Hydroxy-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid emphasize strict adherence to ICH guidelines, particularly concerning residual solvents and heavy metal content. Such rigorous standardization meets the pharmaceutical industry's emphasis on QbD (Quality by Design) principles—a subject generating substantial search traffic among quality assurance professionals.

Ongoing preclinical research explores the compound's potential in metabolic pathway modulation, with particular interest in its interactions with oxidative stress markers. These investigations tap into popular biomedical queries about "mitochondrial-targeted therapeutics" and "redox signaling molecules." The compound's balanced lipophilicity profile, as calculated by LogP values, further supports these research directions.

From a commercial standpoint, the global market for fine chemical intermediates like CAS 1399663-17-2 reflects increasing demand from contract research organizations and generic drug manufacturers. Supply chain analytics indicate growing procurement inquiries related to "GMP-certified heterocyclic compounds"—a keyword cluster with rising search volume in B2B pharmaceutical platforms.

Future research trajectories may explore the compound's utility in cocrystal engineering to enhance physicochemical stability, or its incorporation into targeted drug delivery systems. Such applications would address trending scientific questions about "supramolecular chemistry in pharmaceutics" and "precision medicine formulations." The compound's structural features position it as a compelling candidate for these cutting-edge applications.